Cas no 5105-79-3 (tert-Butyl N-Cbz-4-aminobutanoate)

5105-79-3 structure
Product Name:tert-Butyl N-Cbz-4-aminobutanoate
CAS No:5105-79-3
Molecular Formula:C16H23NO4
Molecular Weight:293.35812
MDL:MFCD22683325
CID:1057319
PubChem ID:10637470
tert-Butyl N-Cbz-4-aminobutanoate Properties
Names and Identifiers
-
- tert-Butyl N-Cbz-4-aminobutanoate
- 2-Methyl-2-propanyl 4-{[(benzyloxy)carbonyl]amino}butanoate
- 4-benzylamino-azepane-1-carboxylic acid tert-butyl ester
- Cbz-GABA-OtBu
- AKOS027256962
- AC6267
- doi:10.14272/ILYKWFMHSNJPGZ-UHFFFAOYSA-N
- tert-ButylN-Cbz-4-aminobutanoate
- Butyric acid, 4-(carboxyamino)-, 4-benzyl 1-tert-butyl ester
- 1,1-Dimethylethyl 4-[[(phenylmethoxy)carbonyl]amino]butanoate
- SCHEMBL16975020
- 4-(carboxyamino)-Butyric acid 4-benzyl 1-tert-butyl ester
- tert-butyl 4-(phenylmethoxycarbonylamino)butanoate
- 10.14272/ILYKWFMHSNJPGZ-UHFFFAOYSA-N
- tert-butyl 4-(((benzyloxy)carbonyl)amino)butanoate
- CS-0032898
- DTXSID801183257
- 5105-79-3
- ILYKWFMHSNJPGZ-UHFFFAOYSA-N
- A918461
- MFCD22683325
- SY022560
-
- MDL: MFCD22683325
- InChIKey: ILYKWFMHSNJPGZ-UHFFFAOYSA-N
- Inchi: InChI=1S/C16H23NO4/c1-16(2,3)21-14(18)10-7-11-17-15(19)20-12-13-8-5-4-6-9-13/h4-6,8-9H,7,10-12H2,1-3H3,(H,17,19)
- SMILES: CC(C)(OC(CCCNC(OCC1=CC=CC=C1)=O)=O)C
Computed Properties
- Exact Mass: 293.16300
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 10
- Monoisotopic Mass: 293.16270821g/mol
- Heavy Atom Count: 21
- Complexity: 330
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.6
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- LogP: 3.23910
- PSA: 68.12000
tert-Butyl N-Cbz-4-aminobutanoate Security Information
tert-Butyl N-Cbz-4-aminobutanoate Customs Data
- HS CODE:2924299090
- Customs Data:
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
tert-Butyl N-Cbz-4-aminobutanoate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Apollo Scientific | OR470585-1g |
tert-Butyl N-Cbz-4-aminobutanoate |
5105-79-3 | 1g |
£273.00 | 2023-08-31 | ||
Chemenu | CM324683-5g |
tert-Butyl N-Cbz-4-aminobutanoate |
5105-79-3 | 95% | 5g |
$577 | ||
Crysdot LLC | CD12066720-5g |
tert-Butyl N-Cbz-4-aminobutanoate |
5105-79-3 | 95+% | 5g |
$611 | ||
eNovation Chemicals LLC | D255582-1g |
tert-Butyl N-Cbz-4-aminobutanoate |
5105-79-3 | 95% | 1g |
$230 | 2022-09-03 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1103538-1g |
4-(carboxyamino)-Butyric acid 4-benzyl 1-tert-butyl ester |
5105-79-3 | 95+% | 1g |
¥1825.00 |
tert-Butyl N-Cbz-4-aminobutanoate Related Literature
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M. Nikiel,B. R. Jany,D. Wrana,K. Szajna,A. Janas,R. Kozubski,F. Krok CrystEngComm, 2016,18, 5674-5680
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3. Back cover
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Wei Li,Lei Wang,Wei Jiang Chem. Commun., 2017,53, 5527-5530
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Dehua Zhou,Kongjun Zhu,Qingliu Wu,Yifeng Wang,Guoan Tai Nanoscale, 2016,8, 1975-1985
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Satyapriya Bhandari,Dibyendu Mondal,S. K. Nataraj,R. Geetha Balakrishna Nanoscale Adv., 2019,1, 913-936
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Wei-Po Liao,Ian G. Elliott,Roland Faller,Tonya L. Kuhl Soft Matter, 2013,9, 5753-5761
Recommended suppliers
Amadis Chemical Company Limited
(CAS:5105-79-3)tert-Butyl N-Cbz-4-aminobutanoate

Purity:99%
Quantity:1g
Price($):158.0